Cas no 745066-39-1 (1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-)

• Product Name: 1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-
• CAS No: 745066-39-1
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 540898
• PubChem ID: 59837862
• Update Time: 2025-04-19

1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Methanocyclopent[d]azepine-6,7-diol, decahydro-3-(phenylmethyl)-
• 9-Benzyl-9-aza-tricyclo[5.3.1.02,6]undecane-3,4-diol
• DTXSID40733168
• 9-(Phenylmethyl)-9-azatricyclo[5.3.1.02,6]undecane-3,4-diol
• 3-Benzyldecahydro-1,5-methanocyclopenta[d]azepine-6,7-diol
• SCHEMBL3836225
• 745066-39-1
• CPJQLTKBAMZDBW-UHFFFAOYSA-N

• Inchi： 1S/C17H23NO2/c19-15-7-14-12-6-13(16(14)17(15)20)10-18(9-12)8-11-4-2-1-3-5-11/h1-5,12-17,19-20H,6-10H2
• InChI Key： CPJQLTKBAMZDBW-UHFFFAOYSA-N
• SMILES： OC1C(CC2C3CN(CC4C=CC=CC=4)CC(C3)C21)O

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.7Ų